Cas no 476687-36-2 (1H-Pyrazole-4-carboxylicacid,1-ethyl-3-propyl-,ethylester(9CI))

• Product Name: 1H-Pyrazole-4-carboxylicacid,1-ethyl-3-propyl-,ethylester(9CI)
• CAS No: 476687-36-2
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 1017653
• PubChem ID: 45094970
• Update Time: 2025-04-20

1H-Pyrazole-4-carboxylicacid,1-ethyl-3-propyl-,ethylester(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylicacid,1-ethyl-3-propyl-,ethylester(9CI)
• Ethyl 1-ethyl-3-propyl-1H-pyrazole-4-carboxylate
• 476687-36-2

• Inchi： 1S/C11H18N2O2/c1-4-7-10-9(11(14)15-6-3)8-13(5-2)12-10/h8H,4-7H2,1-3H3
• InChI Key： VDYWGYQYPYJKCV-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN(CC)N=C1CCC)=O

Computed Properties

• Exact Mass: 210.13700
• Monoisotopic Mass: 210.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1A^2
• XLogP3: 1.9

Experimental Properties

• PSA: 44.12000
• LogP: 2.03220